Cas no 76064-23-8 (sodium 3-cyanoprop-1-enoxide)

• Product Name: sodium 3-cyanoprop-1-enoxide
• CAS No: 76064-23-8
• MF: C₄H₅NNaO
• MW: 106.078371763229
• CID: 1775488
• PubChem ID: 53471665
• Update Time: 2025-04-21

sodium 3-cyanoprop-1-enoxide Chemical and Physical Properties

Names and Identifiers

• sodium 3-cyanoprop-1-enoxide
• 2-(oxiran-2-yl)acetonitrile,sodium
• 76064-23-8

• Inchi： 1S/C4H5NO.Na/c5-2-1-4-3-6-4;/h4H,1,3H2;
• InChI Key： CRFUFYSZZXHUDT-UHFFFAOYSA-N
• SMILES： [Na].O1CC1CC#N

Computed Properties

• Exact Mass: 106.02688306g/mol
• Monoisotopic Mass: 106.02688306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 91
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3Ų